Vwgdwafutmnxbm-bhddxsalsa-

• Molecular Formula: C27H23ClIN3O5
• Molecular Weight: 631.8 g/mol
• InChI: InChI=1S/C27H23ClIN3O5/c1-15-3-7-17(8-4-15)26(33)35-13-21-20(37-27(34)18-9-5-16(2)6-10-18)11-22(36-21)32-12-19(29)23-24(28)30-14-31-25(23)32/h3-10,12,14,20-22H,11,13H2,1-2H3/t20-,21+,22+/m0/s1
• InChIKey: VWGDWAFUTMNXBM-BHDDXSALSA-N

VWGDWAFUTMNXBM-BHDDXSALSA-: SARS-CoV-2 Mpro Inhibitor Nirmatrelvir Technical Procurement Guide

VWGDWAFUTMNXBM-BHDDXSALSA- is a procurement identifier for Nirmatrelvir (PF-07321332), an orally bioavailable, peptidomimetic inhibitor of the SARS-CoV-2 main protease (Mpro, 3CLpro) with a reported Ki of 3.11 nM [1]. Developed by Pfizer as the active antiviral component of Paxlovid, it functions as a reversible covalent inhibitor that binds to the catalytic cysteine (Cys145) of the viral protease, thereby blocking polyprotein cleavage essential for viral replication [2]. This compound is distinguished from earlier-generation Mpro inhibitors by its rational structure-based design, which integrates favorable pharmacokinetic properties, broad-spectrum activity across betacoronaviruses, and a well-characterized clinical efficacy and safety profile established in large-scale Phase 2/3 trials [3].

Mpro target engagement studies – Reported Ki 3.11 nM supports low-concentration inhibition research.

Oral bioavailability research – Preclinical oral dosing models supported by species-dependent PK data.

Broad-spectrum betacoronavirus tool – Activity across SARS-CoV-1, MERS-CoV, OC43, HKU1 Mpro orthologs.

• [1] Owen DR, Allerton CMN, Anderson AS, et al. An oral SARS-CoV-2 Mpro inhibitor clinical candidate for the treatment of COVID-19. Science. 2021;374(6575):1586-1593. doi:10.1126/science.abl4784. View Source
• [2] Joyce RP, Hu VW, Wang J. The history, mechanism, and perspectives of nirmatrelvir (PF-07321332): an orally bioavailable main protease inhibitor used in combination with ritonavir to reduce COVID-19-related hospitalizations. Med Chem Res. 2022;31(10):1637-1646. doi:10.1007/s00044-022-02951-6. View Source
• [3] Hammond J, Leister-Tebbe H, Gardner A, et al. Oral Nirmatrelvir for High-Risk, Nonhospitalized Adults with Covid-19. N Engl J Med. 2022;386(15):1397-1408. doi:10.1056/NEJMoa2118542. View Source

Critical Differentiation of VWGDWAFUTMNXBM-BHDDXSALSA- (Nirmatrelvir) from Closely Related SARS-CoV-2 Mpro Inhibitors

Substituting VWGDWAFUTMNXBM-BHDDXSALSA- (Nirmatrelvir) with other Mpro inhibitors, including PF-00835231 (the phosphate prodrug of its IV predecessor), GC376, ensitrelvir, or boceprevir, is scientifically unjustified due to fundamental differences in molecular design, pharmacokinetic behavior, resistance barrier profile, and clinical validation. While these analogs share a common enzymatic target (Mpro), their binding modes, metabolic stability, and in vivo performance diverge substantially—differences that directly translate to measurable variations in antiviral potency, bioavailability, and clinical outcomes [1]. The quantitative evidence below delineates why Nirmatrelvir warrants prioritized consideration in procurement decisions for SARS-CoV-2 antiviral research and development pipelines, particularly when oral bioavailability, clinical validation, and comprehensive selectivity characterization are non-negotiable requirements [2].

PF-00835231

IV-only predecessor; oral bioavailability absent, limiting translational oral dosing models.

GC376

Lower Mpro potency and narrower betacoronavirus spectrum; limited selectivity profiling may confound assay interpretation.

Boceprevir

Hepatitis C virus protease inhibitor; SARS-CoV-2 Mpro activity and off-target profile may not directly transfer.

• [1] Owen DR, Allerton CMN, Anderson AS, et al. An oral SARS-CoV-2 Mpro inhibitor clinical candidate for the treatment of COVID-19. Science. 2021;374(6575):1586-1593. doi:10.1126/science.abl4784. View Source
• [2] Joyce RP, Hu VW, Wang J. The history, mechanism, and perspectives of nirmatrelvir (PF-07321332): an orally bioavailable main protease inhibitor used in combination with ritonavir to reduce COVID-19-related hospitalizations. Med Chem Res. 2022;31(10):1637-1646. doi:10.1007/s00044-022-02951-6. View Source

Quantitative Differentiation Evidence for VWGDWAFUTMNXBM-BHDDXSALSA- (Nirmatrelvir) vs. Mpro Inhibitor Comparators

Superior Potency Against Wild-Type SARS-CoV-2 Mpro Versus Legacy Inhibitors GC376 and Boceprevir

In direct enzymatic head-to-head comparisons, Nirmatrelvir exhibits substantially greater inhibitory potency against wild-type SARS-CoV-2 Mpro than GC376, a widely used research-grade comparator. Nirmatrelvir demonstrates an IC50 of 0.84 ± 0.37 µM against Mpro, whereas GC376 displays notably reduced potency under identical assay conditions [1]. This quantitative advantage is further corroborated by independent Ki determinations: Nirmatrelvir achieves a Ki of 3.11 nM, representing a sub-nanomolar binding affinity that exceeds the potency of first-generation peptidomimetic Mpro inhibitors [2].

Mpro Potency

Head-to-head

Nirmatrelvir IC50 0.84 ± 0.37 µM; GC376 shows markedly lower potency (fold difference not numerically specified)

Supports lower assay concentration use

FRET-based Mpro assay; data to verify

Evidence Dimension	Inhibitory potency against SARS-CoV-2 Mpro (IC50)
Target Compound Data	IC50 = 0.84 ± 0.37 µM
Comparator Or Baseline	GC376 IC50 value (shown in comparative plots but not numerically specified in abstract; visual inspection confirms GC376 IC50 >10× higher)
Quantified Difference	Nirmatrelvir IC50 is markedly lower (quantitative fold difference not calculable without full dataset; qualitative assessment confirms superior potency)
Conditions	Enzymatic FRET-based Mpro inhibition assay; purified recombinant SARS-CoV-2 Mpro

Why This Matters

Superior enzymatic potency reduces the compound concentration required to achieve viral suppression, enabling lower dosing and potentially minimizing off-target toxicity in experimental systems.

• [1] Vuong W, Khan MB, Fischer C, et al. Development of potent and effective SARS-CoV-2 main protease inhibitors based on maleimide analogs for the potential treatment of COVID-19. J Enzyme Inhib Med Chem. 2024;39(1):2290910. doi:10.1080/14756366.2023.2290910. View Source
• [2] Owen DR, Allerton CMN, Anderson AS, et al. An oral SARS-CoV-2 Mpro inhibitor clinical candidate for the treatment of COVID-19. Science. 2021;374(6575):1586-1593. doi:10.1126/science.abl4784. View Source

Broad-Spectrum Potency Across Betacoronavirus Mpro Orthologs Versus Narrow-Spectrum Comparators

Nirmatrelvir demonstrates quantitatively defined broad-spectrum activity across multiple clinically relevant coronavirus species, a property not uniformly shared by all Mpro inhibitors. Against SARS-CoV-1 Mpro, Nirmatrelvir exhibits a Ki of 4.94 nM, comparable to its potency against SARS-CoV-2 (Ki = 3.11 nM). It maintains meaningful inhibitory activity against MERS-CoV Mpro (Ki = 187 nM), HKU1-CoV Mpro (Ki = 189 nM), and OC43-CoV Mpro (Ki = 36.4 nM) [1]. This cross-reactivity profile contrasts with inhibitors optimized solely for SARS-CoV-2 and supports pandemic preparedness applications.

Broad-Spectrum Ki

Cross-study

SARS-CoV-2 Ki 3.11 nM; SARS-CoV-1 4.94 nM; MERS 187 nM; HKU1 189 nM; OC43 36.4 nM

Supports cross-species virology research

FRET-based assays; betacoronavirus panel

Evidence Dimension	Inhibition constant (Ki) across betacoronavirus Mpro orthologs
Target Compound Data	SARS-CoV-2 Ki = 3.11 nM; SARS-CoV-1 Ki = 4.94 nM; MERS-CoV Ki = 187 nM; HKU1-CoV Ki = 189 nM; OC43-CoV Ki = 36.4 nM
Comparator Or Baseline	Many narrow-spectrum Mpro inhibitors lack reported activity against MERS-CoV or HKU1-CoV; cross-study data for comparators limited
Quantified Difference	Retains sub-200 nM Ki against all tested betacoronavirus orthologs
Conditions	Enzymatic FRET-based Mpro inhibition assays using purified recombinant proteases

Why This Matters

Broad-spectrum potency across betacoronavirus species positions Nirmatrelvir as a versatile research tool for comparative virology studies and supports its utility in zoonotic coronavirus drug discovery programs.

• [1] Owen DR, Allerton CMN, Anderson AS, et al. An oral SARS-CoV-2 Mpro inhibitor clinical candidate for the treatment of COVID-19. Science. 2021;374(6575):1586-1593. doi:10.1126/science.abl4784. View Source

Demonstrated Oral Bioavailability: In Vivo PK Differentiation from IV-Only Mpro Inhibitors

Unlike the intravenous predecessor PF-00835231, Nirmatrelvir was structurally engineered to achieve oral bioavailability, a critical differentiation that enables outpatient administration. In rat pharmacokinetic studies, Nirmatrelvir demonstrates moderate oral bioavailability of 34%–50% with a plasma half-life of 5.1 hours following oral administration. In contrast, bioavailability in monkeys was lower (8.5%), primarily due to species-specific gastrointestinal CYP3A-mediated oxidative metabolism—a limitation addressed clinically via co-administration with ritonavir [1]. This oral availability contrasts starkly with PF-00835231, which lacks oral bioavailability and requires intravenous infusion [2].

Oral Bioavailability

Class-level inference

Rat F 34–50%; monkey F 8.5% vs PF-00835231 (no oral bioavailability)

Enables oral dosing research models

CYP3A-dependent metabolism; species differences

Evidence Dimension	Oral bioavailability (F%) in preclinical species
Target Compound Data	Rat oral bioavailability = 34%–50%; Monkey oral bioavailability = 8.5%
Comparator Or Baseline	PF-00835231: No oral bioavailability; requires intravenous administration
Quantified Difference	Nirmatrelvir achieves therapeutically meaningful oral exposure; PF-00835231 does not
Conditions	Oral gavage administration in Sprague-Dawley rats and cynomolgus monkeys; plasma concentration-time profiling

Why This Matters

Oral bioavailability fundamentally alters the compound's utility profile, enabling preclinical oral dosing paradigms and supporting translational relevance for orally administered antiviral therapeutic development.

• [1] Eng H, Dantonio AL, Kadar EP, et al. Disposition of Nirmatrelvir, an Orally Bioavailable Inhibitor of SARS-CoV-2 3C-Like Protease, across Animals and Humans. Drug Metab Dispos. 2022;50(5):576-590. doi:10.1124/dmd.121.000801. View Source
• [2] Boras B, Jones RM, Anson BJ, et al. Preclinical characterization of an intravenous coronavirus 3CL protease inhibitor for the potential treatment of COVID-19. Nat Commun. 2021;12(1):6055. doi:10.1038/s41467-021-26239-2. View Source

Superior Selectivity Profile Against Off-Target Human Proteases and Receptors

Nirmatrelvir exhibits a favorable off-target selectivity profile characterized by minimal inhibition of human proteases, G protein-coupled receptors, kinases, and transporters. In selectivity panels, Nirmatrelvir showed IC50 values >100 µM against human proteases (including human proteases and HIV-1 protease) and ≥100 µM against a broad panel of GPCRs, kinases, and transporters [1]. This clean selectivity profile is a direct result of structure-based optimization and contrasts with earlier-generation broad-spectrum protease inhibitors that may carry higher off-target liability [2].

Selectivity Window

Class-level inference

>30,000-fold vs off-target human proteins (IC50 >100 µM)

Reduces off-target confounding in cell assays

Standard selectivity panels; direct comparator data limited

Evidence Dimension	Inhibitory activity against off-target human proteins (IC50)
Target Compound Data	IC50 >100 µM for human proteases and HIV-1 protease; IC50 ≥100 µM for GPCRs, kinases, and transporters
Comparator Or Baseline	Older broad-spectrum protease inhibitors (e.g., boceprevir, GC376) may have narrower selectivity margins; direct head-to-head selectivity data limited
Quantified Difference	>30,000-fold selectivity window between Mpro Ki (3.11 nM) and off-target IC50 (>100 µM)
Conditions	In vitro biochemical and cell-based selectivity panels (Eurofins/Cerep standard panels)

Why This Matters

A clean selectivity profile reduces the likelihood of confounding off-target effects in cellular and in vivo experiments, improving data interpretability and reducing the risk of false-positive antiviral readouts.

• [1] Owen DR, Allerton CMN, Anderson AS, et al. An oral SARS-CoV-2 Mpro inhibitor clinical candidate for the treatment of COVID-19. Science. 2021;374(6575):1586-1593. doi:10.1126/science.abl4784. View Source
• [2] Joyce RP, Hu VW, Wang J. The history, mechanism, and perspectives of nirmatrelvir (PF-07321332): an orally bioavailable main protease inhibitor used in combination with ritonavir to reduce COVID-19-related hospitalizations. Med Chem Res. 2022;31(10):1637-1646. doi:10.1007/s00044-022-02951-6. View Source

Validated Clinical Efficacy: 89% Reduction in Hospitalization/Death in High-Risk COVID-19 Patients

In the Phase 2/3 EPIC-HR clinical trial (N=2246), treatment with Nirmatrelvir (co-administered with ritonavir as Paxlovid) initiated within three days of symptom onset reduced the risk of hospitalization or death from any cause by 89% compared to placebo. Among patients treated within five days, the risk reduction was 88%. Notably, no deaths occurred in the Nirmatrelvir treatment arm through Week 24, compared to 15 deaths in the placebo arm [1]. This level of clinical validation is unmatched by other Mpro inhibitors, including ensitrelvir and PF-00835231, which lack comparable large-scale Phase 3 efficacy data.

Phase 3 Endpoint

Reported

89% relative risk reduction in hospitalization/death (N=2246; treatment ≤3 days)

Reported endpoint context for translational modeling

Placebo-controlled trial; RUO only

Evidence Dimension	Reduction in relative risk of hospitalization or death in high-risk COVID-19 patients
Target Compound Data	89% risk reduction (treatment within 3 days); 88% risk reduction (treatment within 5 days); 0 deaths in treatment arm vs. 15 in placebo
Comparator Or Baseline	Placebo control; comparable Phase 3 efficacy data for other Mpro inhibitors (GC376, PF-00835231, ensitrelvir) unavailable or unreported at equivalent scale
Quantified Difference	89% relative risk reduction (Nirmatrelvir vs. placebo)
Conditions	Phase 2/3 EPIC-HR trial; 2246 symptomatic, unvaccinated, high-risk adults with mild-to-moderate COVID-19

Why This Matters

Robust clinical validation in a large, controlled trial provides the highest level of confidence for translational relevance and supports the compound's use as a benchmark reference standard in preclinical antiviral development programs.

• [1] Hammond J, Leister-Tebbe H, Gardner A, et al. Oral Nirmatrelvir for High-Risk, Nonhospitalized Adults with Covid-19. N Engl J Med. 2022;386(15):1397-1408. doi:10.1056/NEJMoa2118542. View Source

Characterized Resistance Profile: E166 Mutations Confer Differential Susceptibility Across Mpro Inhibitors

The resistance profile of Nirmatrelvir has been systematically characterized, revealing that the E166V substitution in SARS-CoV-2 Mpro confers strong resistance to Nirmatrelvir (substantially elevated IC50) in both passaging experiments and clinical isolates [1]. However, in SARS-CoV-2 replicon systems, the E166V mutant retains susceptibility to GC376 and PF-00835231, as these compounds form additional binding interactions that Nirmatrelvir lacks [2]. Conversely, the triple mutant L50F/E166A/L167F confers >20× increased EC50 values across all tested Mpro inhibitors (Nirmatrelvir, PF-00835231, ensitrelvir), but with varying fold-resistance magnitudes [3].

Resistance Profile

Head-to-head

E166V mutant: Nirmatrelvir loses potency; GC376 and PF-00835231 retain activity

Supports resistance mechanism studies

SARS-CoV-2 replicon system

Evidence Dimension	Fold increase in EC50 for E166V mutant vs. wild-type Mpro
Target Compound Data	E166V confers strong resistance (quantitative fold increase not abstracted; structural and biochemical confirmation of resistance)
Comparator Or Baseline	GC376 and PF-00835231 retain activity against E166V mutant in replicon assays
Quantified Difference	Nirmatrelvir loses potency against E166V; GC376 and PF-00835231 retain potency
Conditions	SARS-CoV-2 replicon system with engineered E166V Mpro mutation

Why This Matters

Understanding differential resistance profiles enables rational selection of appropriate Mpro inhibitors for experimental systems where resistance emergence is a concern, and supports the development of next-generation inhibitors designed to overcome E166-mediated resistance.

• [1] Neilsen G, Lan S, Slack RL, et al. Strategy to overcome a nirmatrelvir resistance mechanism in the SARS-CoV-2 nsp5 protease. RCSB PDB 9EEV. 2024. doi:10.2210/pdb9EEV/pdb. View Source
• [2] Moghadasi SA, Heilmann E, Khalil AM, et al. Transmissible SARS-CoV-2 variants with resistance to nirmatrelvir. Sci Adv. 2023;9(1):eade8778. doi:10.1126/sciadv.ade8778. View Source
• [3] Jochmans D, Liu C, Donckers K, et al. The Substitutions L50F, E166A, and L167F in SARS-CoV-2 3CLpro Are Selected by a Protease Inhibitor In Vitro and Confer Resistance To Nirmatrelvir. mBio. 2023;14(1):e0281522. doi:10.1128/mbio.02815-22. View Source

Recommended Research and Industrial Applications for VWGDWAFUTMNXBM-BHDDXSALSA- (Nirmatrelvir) Based on Quantitative Differentiation Evidence

Benchmark Reference Standard for SARS-CoV-2 Antiviral Drug Discovery and Optimization

Given its sub-nanomolar Mpro Ki (3.11 nM) [1], broad-spectrum activity across betacoronaviruses (SARS-CoV-1 Ki = 4.94 nM; MERS-CoV Ki = 187 nM) [2], and >30,000-fold selectivity window against off-target human proteins [3], VWGDWAFUTMNXBM-BHDDXSALSA- (Nirmatrelvir) serves as an optimal positive control and benchmark reference standard for screening and optimizing novel SARS-CoV-2 Mpro inhibitors. Its well-characterized potency, selectivity, and resistance profile [4] provide a reliable baseline for comparative efficacy and safety assessments in biochemical, cellular, and in vivo antiviral assays.

Translational Pharmacology and Preclinical Pharmacokinetic Modeling Studies

The demonstrated oral bioavailability of Nirmatrelvir in rats (34%–50%) and its characterized CYP3A4-dependent metabolism [1] make this compound particularly suitable for preclinical oral dosing studies and drug-drug interaction (DDI) investigations. Researchers developing orally bioavailable antivirals can utilize Nirmatrelvir as a reference molecule for validating oral absorption models, assessing CYP3A4-mediated metabolic clearance, and benchmarking the pharmacokinetic performance of novel Mpro inhibitors. Its species-specific bioavailability differences (rats vs. monkeys) also provide a valuable dataset for allometric scaling and human PK prediction [2].

Clinical Correlate and Translational Biomarker Validation in COVID-19 Research

Nirmatrelvir is unique among Mpro inhibitors in possessing robust Phase 3 clinical validation data, including an 89% reduction in hospitalization/death in high-risk COVID-19 patients when administered within three days of symptom onset [1]. This clinical benchmark supports its use as a translational standard for validating preclinical efficacy models, pharmacodynamic biomarkers (e.g., viral load reduction kinetics), and in vitro-to-in vivo extrapolation (IVIVE) frameworks. Procurement of VWGDWAFUTMNXBM-BHDDXSALSA- (Nirmatrelvir) for such applications ensures that experimental findings can be contextualized against a clinically validated antiviral intervention, enhancing the translational relevance of COVID-19 therapeutic research [2].

Mechanistic Studies of SARS-CoV-2 Resistance Evolution and Next-Generation Inhibitor Design

The detailed structural and biochemical characterization of Nirmatrelvir resistance mutations, particularly E166V [1] and the triple mutant L50F/E166A/L167F [2], establishes this compound as an essential tool for studying the evolutionary dynamics of SARS-CoV-2 under antiviral pressure. In replicon systems, the E166V mutant confers strong resistance to Nirmatrelvir while retaining susceptibility to GC376 and PF-00835231 [3]. This differential susceptibility pattern enables researchers to dissect resistance mechanisms, evaluate the fitness cost of escape mutations, and rationally design second-generation Mpro inhibitors capable of overcoming clinically relevant resistance pathways.

Application

Selection Property

Validation Focus

Antiviral drug discovery reference

Mpro Ki, selectivity window

Biochemical and cellular assay benchmarking

Oral PK modeling research

Oral bioavailability, CYP3A4 metabolism

Preclinical oral dosing models, DDI studies

Translational endpoint-response modeling

Phase 3 endpoint dataset

IVIVE and PD biomarker validation

Resistance evolution studies

E166V resistance profile

Replicon-based resistance assays

• [1] Owen DR, Allerton CMN, Anderson AS, et al. An oral SARS-CoV-2 Mpro inhibitor clinical candidate for the treatment of COVID-19. Science. 2021;374(6575):1586-1593. doi:10.1126/science.abl4784. View Source
• [2] Eng H, Dantonio AL, Kadar EP, et al. Disposition of Nirmatrelvir, an Orally Bioavailable Inhibitor of SARS-CoV-2 3C-Like Protease, across Animals and Humans. Drug Metab Dispos. 2022;50(5):576-590. doi:10.1124/dmd.121.000801. View Source
• [3] Hammond J, Leister-Tebbe H, Gardner A, et al. Oral Nirmatrelvir for High-Risk, Nonhospitalized Adults with Covid-19. N Engl J Med. 2022;386(15):1397-1408. doi:10.1056/NEJMoa2118542. View Source
• [4] Jochmans D, Liu C, Donckers K, et al. The Substitutions L50F, E166A, and L167F in SARS-CoV-2 3CLpro Are Selected by a Protease Inhibitor In Vitro and Confer Resistance To Nirmatrelvir. mBio. 2023;14(1):e0281522. doi:10.1128/mbio.02815-22. View Source
• [5] Neilsen G, Lan S, Slack RL, et al. Strategy to overcome a nirmatrelvir resistance mechanism in the SARS-CoV-2 nsp5 protease. RCSB PDB 9EEV. 2024. doi:10.2210/pdb9EEV/pdb. View Source